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Compound of Interest

1-(4-Fluoro-3-
Compound Name:
methoxyphenyl)ethanone

Cat. No.: B1304783

In-Depth Technical Guide: 1-(4-Fluoro-3-
methoxyphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet
(MSDS) information for 1-(4-Fluoro-3-methoxyphenyl)ethanone (CAS No. 64287-19-0). The
information is intended to support safe laboratory practices and risk assessment for
professionals working with this compound.

Chemical Identification and Properties

This section summarizes the key physical and chemical properties of 1-(4-Fluoro-3-
methoxyphenyl)ethanone.
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Property Value Reference

CAS Number 64287-19-0

Molecular Formula C9H9FO2

Molecular Weight 168.16 g/mol

Melting Point 52 °C
Not explicitly stated for this
specific compound, but related

Appearance compounds are described as
colorless to pale yellow liquids
or solids.

- Water soluble. Soluble in
Solubility

organic solvents.

10°C - 25°C in a well-closed

Storage Temperature ,
container.

Hazard Identification and Classification

1-(4-Fluoro-3-methoxyphenyl)ethanone is classified as a hazardous substance. The

following table outlines its GHS hazard classifications.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation.
Specific target organ toxicity — )

] ] H335: May cause respiratory
single exposure (Respiratory 3

system)

irritation.

GHS Pictogram:

lwialt text
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Signal Word: Warning

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk when working
with this compound.

Personal Protective Equipment (PPE)

A thorough risk assessment should precede handling, and appropriate PPE must be worn.

PPE Category Specification

) Chemical splash-resistant safety goggles or a
Eye/Face Protection )
face shield.

) Chemical-resistant gloves (e.qg., nitrile or butyl
Hand Protection . .
rubber). Inspect gloves for integrity before use.

Standard laboratory coat. A chemically resistant
Body Protection apron may be necessary for tasks with a higher

risk of splashing.

Work should be conducted in a well-ventilated
Respiratory Protection area or a chemical fume hood to avoid

inhalation of vapors.

Handling Procedures

» Engineering Controls: All manipulations of this compound should be performed in a well-
ventilated area, preferably within a certified chemical fume hood. An eyewash station and
safety shower must be readily accessible.

e Administrative Controls: Personnel must be trained on the specific hazards and handling
procedures for this compound. Avoid working alone. Develop a standard operating procedure
(SOP) for all experimental work. Do not eat, drink, or smoke in the laboratory. Wash hands
thoroughly after handling.
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e General Hygiene: Change contaminated clothing promptly. Preventive skin protection is

recommended.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

» Keep away from heat, sparks, and open flames.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial
respiration. Keep the affected person warm and
at rest. Get medical attention as soon as

possible.

Skin Contact

Promptly wash the contaminated skin with
water. Remove contaminated clothing. If
irritation persists after washing, get medical

attention.

Eye Contact

Immediately wash (irrigate) the eyes with large
amounts of water for at least 15-20 minutes,
occasionally lifting the lower and upper lids.
Remove contact lenses if present and easy to

do. Get medical attention immediately.

Ingestion

Get medical attention immediately.

Accidental Release Measures

In the event of a spill, the following procedures should be followed:
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Personal Precautions: Wear appropriate PPE as outlined in Section 3.1.

Containment: Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Cleanup: Collect the absorbed material and place it in a suitable, closed container for
disposal.

Environmental Precautions: Prevent the material from entering drains or waterways.

Disposal Considerations

» Dispose of this chemical and its container in accordance with local, state, and federal
regulations.

e It should be classified as hazardous waste.
¢ Do not mix with non-halogenated waste.

e Do not pour down the drain.

Experimental Protocols

Detailed, publicly available experimental protocols for the safety and toxicological testing of 1-
(4-Fluoro-3-methoxyphenyl)ethanone were not identified in the conducted search. The
toxicological properties have not been fully investigated.

Signaling Pathways and Toxicological Data

Information regarding specific signaling pathways affected by this compound is not available in
the public domain. The primary known toxicological effects are irritation to the skin, eyes, and
respiratory system.

Visualizations
Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of 1-(4-Fluoro-3-
methoxyphenyl)ethanone.
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Caption: Decision-making flow for first aid response to exposure.

 To cite this document: BenchChem. [Safety, handling, and MSDS for 1-(4-Fluoro-3-
methoxyphenyl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1304783#safety-handling-and-msds-for-1-4-fluoro-3-
methoxyphenyl-ethanone]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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